Cas no 1132-16-7 (Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester)
1132-16-7 structure
Product Name:Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester
CAS No:1132-16-7
MF:C11H13NO
MW:175.227022886276
CID:1201358
PubChem ID:22003187
Update Time:2025-04-20
Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester
- (4-tert-butylphenyl) cyanate
- SCHEMBL6720151
- DTXSID40621415
- 1-(tert-butyl)-4-cyanatobenzene
- 4-tert-Butylphenyl cyanate
- 1132-16-7
-
- Inchi: 1S/C11H13NO/c1-11(2,3)9-4-6-10(7-5-9)13-8-12/h4-7H,1-3H3
- InChI Key: RTFKTGCPZFNXDW-UHFFFAOYSA-N
- SMILES: O(C#N)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 175.099714038g/mol
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 33Ų
Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
1132-16-7 (Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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